methyl 2-chloro-5-(hydroxymethyl)benzoate
Description
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-chloro-5-(hydroxymethyl)benzoate involves the reaction of 2-chloro-5-(hydroxymethyl)benzoic acid with methanol and a catalyst to form the ester bond. The reaction is carried out under reflux conditions to ensure complete conversion of the starting materials to the desired product.", "Starting Materials": [ "2-chloro-5-(hydroxymethyl)benzoic acid", "Methanol", "Catalyst (e.g. sulfuric acid)" ], "Reaction": [ "Add 2-chloro-5-(hydroxymethyl)benzoic acid and methanol to a round-bottom flask", "Add a catalytic amount of sulfuric acid to the flask", "Heat the mixture under reflux conditions for several hours", "Allow the mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. dichloromethane)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the solution under reduced pressure to obtain the crude product", "Purify the product by recrystallization or column chromatography" ] } | |
CAS RN |
1427329-39-2 |
Molecular Formula |
C9H9ClO3 |
Molecular Weight |
200.6 |
Purity |
95 |
Origin of Product |
United States |
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